Cas no 1784291-01-5 (4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid
• CAS No: 1784291-01-5
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6573656
• PubChem ID: 84799154
• Update Time: 2025-08-05

4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid
• EN300-1769761
• 1784291-01-5

• Inchi： 1S/C13H15FO3/c1-9-3-2-4-10(14)11(9)13(12(15)16)5-7-17-8-6-13/h2-4H,5-8H2,1H3,(H,15,16)
• InChI Key： ZBZLWRUWYNDIDL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid

4-(2-Fluoro-6-methylphenyl)oxane-4-carboxylic Acid: An Overview of CAS No. 1784291-01-5

4-(2-Fluoro-6-methylphenyl)oxane-4-carboxylic acid (CAS No. 1784291-01-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzene ring and a carboxylic acid functional group attached to an oxane ring. These structural elements contribute to its potential applications in drug discovery and development.

The synthesis of 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid involves several well-established chemical reactions, including the formation of the oxane ring and the introduction of the fluoro and methyl substituents on the benzene ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In terms of its physicochemical properties, 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid exhibits a molecular weight of approximately 239.25 g/mol. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound's solubility in various solvents, such as water, methanol, and dimethyl sulfoxide (DMSO), has been studied to optimize its use in different experimental setups.

The biological activity of 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid has been a focus of recent research. Studies have shown that this compound possesses potential anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies suggest that it may exhibit cytotoxic effects against various cancer cell lines, making it a promising lead compound for further investigation.

In the context of drug development, 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid has been evaluated for its pharmacokinetic properties. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's favorable ADME characteristics suggest that it could be a viable candidate for oral administration, although further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

The safety profile of 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid is another critical aspect that has been extensively studied. Toxicological assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, comprehensive safety evaluations are essential to ensure its safe use in clinical settings.

To further explore the therapeutic potential of 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are designed to assess the compound's performance in treating specific conditions, such as chronic inflammatory diseases and certain types of cancer. Preliminary results from these trials are promising and have generated significant interest among researchers and clinicians alike.

In conclusion, 4-(2-fluoro-6-methylphenyl)oxane-4-carboxylic acid (CAS No. 1784291-01-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activity, and promising safety profile make it an attractive candidate for further development as a potential therapeutic agent. As research continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.